5-(N-methyl-3-tert-butoxycarbonylaminopropyl)-1,3-bis-(hydroxymethyl)-benzene

• Molecular Formula: C17H27NO4
• Molecular Weight: 309.4 g/mol
• IUPAC Name: tert-butyl N-[3-[3,5-bis(hydroxymethyl)phenyl]propyl]-N-methylcarbamate
• InChI: InChI=1S/C17H27NO4/c1-17(2,3)22-16(21)18(4)7-5-6-13-8-14(11-19)10-15(9-13)12-20/h8-10,19-20H,5-7,11-12H2,1-4H3
• InChI Key: LSRGGYZDWIEQIN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N(C)CCCC1=CC(=CC(=C1)CO)CO

Description

5-(N-methyl-3-tert-butoxycarbonylaminopropyl)-1,3-bis-(hydroxymethyl)-benzene is a useful research compound. Its molecular formula is C17H27NO4 and its molecular weight is 309.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a cooled solution (−5° C.) of 5-(N-methyl-3-tert-butoxycarbonylaminopropyl)-benzene-1,3-dicarboxylic acid diethyl ester (100 mg) in tetrahydrofuran (2 mL) was slowly added a 1M solution of lithium aluminium hydride in diethyl ether (0.55 mL). 10 minutes after the end of the addition, sodium sulfate decahydrate was added until gas evolution ceased. The solid was filtered off, washed twice with ethyl acetate and the combined organic solutions were concentrated in vacuo to give 5-(N-methyl-3-tert-butoxycarbonylaminopropyl)-1,3-bis-(hydroxymethyl)-benzene (66.8 mg) as a viscous oil: